3-bromo-4-iodo-1H-pyrazole
Overview
Description
“3-bromo-4-iodo-1H-pyrazole” is a chemical compound with the molecular formula C3H2BrIN2 . It is a solid substance .
Synthesis Analysis
The synthesis of pyrazoles, including “3-bromo-4-iodo-1H-pyrazole”, can be achieved through several methods. One common method is the silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes . Another method involves one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride .
Molecular Structure Analysis
The molecular structure of “3-bromo-4-iodo-1H-pyrazole” has been determined through crystallographic data . The bromo and chloro analogs are isostructural, forming trimeric H-bonding motifs, whereas the fluoro and iodo analogs form non-isostructural catemers .
Scientific Research Applications
Medicinal Chemistry
3-bromo-4-iodo-1H-pyrazole: is a valuable intermediate in the synthesis of various pharmacologically active compounds. Its structural framework is found in many therapeutic agents due to the pyrazole ring’s ability to interact with biological targets. For instance, pyrazole derivatives exhibit a wide range of biological activities, including antibacterial, anti-inflammatory, and anticancer properties . This compound could be pivotal in the development of new drugs with improved efficacy and reduced side effects.
Agriculture
In the agricultural sector, 3-bromo-4-iodo-1H-pyrazole derivatives can be utilized to create novel pesticides and herbicides. Pyrazole-based compounds have been shown to possess herbicidal and insecticidal activities, making them potential candidates for protecting crops against pests and diseases .
Materials Science
The compound’s utility extends to materials science, where it can be used as a precursor for synthesizing new materials with unique properties. For example, pyrazole derivatives are known to form solid hexacoordinate complexes, which could be explored for creating advanced materials with specific magnetic or conductive properties .
Environmental Science
In environmental science, 3-bromo-4-iodo-1H-pyrazole may serve as a building block for designing sensors or probes that detect environmental pollutants. Its ability to form stable complexes with various metals can be harnessed to develop sensitive detection methods for heavy metals and other toxic substances in water and soil .
Biochemistry
The pyrazole moiety is significant in biochemistry for studying enzyme inhibition and receptor-ligand interactions. As such, 3-bromo-4-iodo-1H-pyrazole could be used to synthesize analogs that mimic the transition states of biochemical reactions or to modulate the activity of enzymes and receptors involved in critical biological processes .
Pharmacology
In pharmacology, 3-bromo-4-iodo-1H-pyrazole is instrumental in the synthesis of compounds for drug discovery and development. Its incorporation into drug candidates can enhance binding affinity and selectivity towards biological targets, potentially leading to the discovery of new therapeutic agents .
Chemical Synthesis
This compound is also an important reagent in chemical synthesis, where it can be used to construct complex molecules through various organic transformations. Its presence in a molecular structure can influence the direction and outcome of chemical reactions, making it a versatile tool for synthetic chemists .
Analytical Chemistry
Finally, in analytical chemistry, 3-bromo-4-iodo-1H-pyrazole could be used to develop analytical standards and calibration models. Its well-defined structure and reactivity make it suitable for use as a reference compound in the quantification and analysis of complex mixtures .
Safety and Hazards
Mechanism of Action
Target of Action
For instance, 4-iodopyrazole has been reported to interact with Alcohol dehydrogenase 1C, Alcohol dehydrogenase 1B, Alcohol dehydrogenase 1A, and Mycocyclosin synthase .
Mode of Action
For example, 4-bromopyrazole has been reported to inhibit oxidative phosphorylation, the ATP -32 P exchange reaction, and energy-dependent and independent calcium uptake .
Biochemical Pathways
For instance, iodine catalyzes a cascade reaction between enaminones, hydrazines, and DMSO in the presence of Selectfluor to provide 1,4-disubstituted pyrazoles .
Result of Action
Pyrazole derivatives are known to exhibit various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
properties
IUPAC Name |
5-bromo-4-iodo-1H-pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H2BrIN2/c4-3-2(5)1-6-7-3/h1H,(H,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCXJYBLZNXJFHY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NNC(=C1I)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H2BrIN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301310954 |
Source
|
| Record name | 3-Bromo-4-iodo-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301310954 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.87 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-bromo-4-iodo-1H-pyrazole | |
CAS RN |
27258-15-7 |
Source
|
| Record name | 3-Bromo-4-iodo-1H-pyrazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=27258-15-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Bromo-4-iodo-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301310954 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-bromo-4-iodo-1H-pyrazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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